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Introduction

Rescalure is a synthetic pheromone that mimics the sex pheromone of the female California
red scale (Aonidiella aurantii), a significant pest in citrus and other crops. It is a key component
of Integrated Pest Management (IPM) programs, primarily utilized for mating disruption.[1][2][3]
As a non-toxic agent, Rescalure offers a species-specific and environmentally sound approach
to pest control by interfering with the ability of male scales to locate females, thereby disrupting
reproduction.[4] This document provides detailed application notes and experimental protocols
for the use of Rescalure, primarily in the form of the commercially available product
CheckMate® CRS, within an IPM framework.

Data Presentation

Table 1: Rescalure Product Specifications (CheckMate®
CRS)
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Parameter

Value

Source

Active Ingredient

Rescalure (mixture of (3S,

6R)-3-methyl-6-isopropenyl-9-

decen-1-yl acetate and (3S,
6S)-3-methyl-6-isopropenyl-9-

decen-1-yl acetate)

Formulation

Slow-Release Generator (SR)

Dispenser

Pheromone Content

70 mg per dispenser

Release Duration

One full calendar year

[2][5]

Table 2: Application and Monitoring Parameters for
E I in Ci rchard

Parameter

Recommendation

Source

Application Rate

180 dispensers per acre

[1]

Deployment Timing

Prior to the first or second flight

of male scales

Dispenser Placement

Inner part of the tree canopy,
at mid-height (approx. 6 feet)

on sturdy branches

[1]

Monitoring Trap Density

2-4 pheromone traps per 10-
acre block (plus 2 for each

additional 10 acres)

[1](6]

Lure Replacement

Monthly

[6]7]

Trap Checking Interval

Every two weeks

[6]7]

Table 3: Efficacy of Rescalure (CheckMate® CRS) in
Field Trials for California Red Scale Management
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Efficacy Metric Result Source
Reduction in Male Flight Trap )

90% average reduction [8]
Catches
Reduction in Twig and Leaf )

) 95% reduction [8]

Infestations
Reduction in Highly Scale- ]

75% reduction [8]

Infested Fruit

Reduction in Damaged Fruit

(>5 scales)

60-80% compared to untreated ]
plots

Experimental Protocols
Protocol 1: Monitoring California Red Scale Populations
Using Pheromone Traps

Objective: To monitor male California red scale flight activity to determine population density

and timing for IPM interventions.

Materials:

Hand lens

Procedure:

Pheromone traps (e.g., sticky scale cards)

Rescalure-baited pheromone lures (septa)

Data recording sheets or digital device

o Trap Placement: In early spring (February-March), deploy 2-4 pheromone traps per 10-acre

block. For larger blocks, add two traps for each additional 10 acres.[1][6] Hang traps within

the tree canopy, approximately 5-6 feet from the ground.[6]
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e Lure Installation: Place one Rescalure septa lure inside each trap according to the
manufacturer's instructions.

e Trap Inspection: Check traps every two weeks.[6][7]
» Data Collection:
o Count the number of male California red scale captured on each trap.

o For traps with high capture rates (>200 males), count the males within the designated
bolded squares (representing 20% of the area) and multiply by five to estimate the total.[6]

o Record the counts for each trap on a data sheet, noting the date and trap location.

e Maintenance: Replace the sticky cards as needed to ensure stickiness. Replace the
pheromone lures monthly to maintain a consistent release rate.[6][7]

» Biofix Determination: The date of the first consistent male capture is considered the "biofix,"
which is used to initiate degree-day calculations to predict subsequent generations.[6]

Protocol 2: Application of Rescalure Mating Disruption
Dispensers

Objective: To deploy Rescalure dispensers for season-long mating disruption of California red
scale.

Materials:

o CheckMate® CRS dispensers

e Orchard map

e Personal protective equipment (as recommended by the product label)
Procedure:

o Timing: Apply dispensers prior to the first or second anticipated flight of male scales.[1]
Application before the first flight can provide season-long protection.[1]
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o Application Rate: Distribute 180 dispensers evenly per acre throughout the orchard.[1]
e Dispenser Placement:

o Hang each dispenser from a sturdy branch, approximately 1-inch in diameter, within the
inner part of the tree canopy.[1]

o Place dispensers at a height of approximately 6 feet or higher.[1]
o Ensure dispensers are placed after pruning to avoid accidental removal.[1]

e Reinforcement: In areas with persistent and prevalent wind, the upwind edge of the orchard
may require a higher density of dispensers.

» Record Keeping: Note the date of application and the areas treated on an orchard map.

Protocol 3: Assessing the Efficacy of Rescalure Mating
Disruption

Objective: To evaluate the effectiveness of the Rescalure mating disruption program by
measuring key pest population and damage indicators.

Materials:

Pheromone traps and lures

Hand lens

Fruit and leaf sampling bags

Data recording sheets
Procedure:
e Male Trap Suppression:

o Maintain pheromone traps in both the mating disruption-treated and untreated control
plots.
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o Compare the cumulative male captures in the treated plots to the control plots throughout
the season. A significant reduction in captures indicates successful disruption.

o Leaf and Twig Infestation:

o At key times during the season (e.g., August and November), randomly select a
predetermined number of trees in both treated and control plots.[10]

o From each tree, collect a set number of leaf and twig samples.

o Examine the samples under magnification and record the percentage of leaves and twigs
infested with California red scale.

e Fruit Infestation at Harvest:

(¢]

At harvest, collect a random sample of fruit from both treated and control plots. A
suggested sample size is 25 fruits from 20 trees per block.[6][7]

o

Visually inspect each fruit for the presence of California red scale.

[¢]

Categorize the fruit based on the level of infestation (e.g., no scales, 1-5 scales, >5
scales).[9]

[¢]

Calculate the percentage of infested fruit and the severity of infestation for both treated
and control plots.

Visualizations
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Caption: Signaling pathway of mating disruption in California red scale.
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Caption: Integrated Pest Management (IPM) workflow using Rescalure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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